Cas no 4946-08-1 (2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol)

2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol structure
4946-08-1 structure
Product Name:2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol
CAS No:4946-08-1
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00022844
CID:331556
PubChem ID:761926
Update Time:2025-04-19

2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-1H-benzo[d]imidazol-1-yl)ethanol
    • 1H-Benzimidazole-1-ethanol, 2-methyl-
    • 2-(2-Methyl-1H-benzimidazol-1-yl)ethanol
    • 2-(2-methyl-1H-benzimidazol-1-yl)ethanol(SALTDATA: FREE)
    • 2-(2-methylbenzimidazol-1-yl)ethanol
    • 2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol
    • 2-(2-methyl-1H-benzoimidazol-1-yl)ethanol
    • EN300-09813
    • MFCD00022844
    • Z56989568
    • 2-(2-Methyl-benzoimidazol-1-yl)-ethanol
    • L10068
    • DTXSID40354019
    • AMY10472
    • 2-(2-Methyl-1H-benzimidazol-1-yl)ethan-1-ol
    • SR-01000439607-1
    • CURPBJGJXFWNMF-UHFFFAOYSA-N
    • 4946-08-1
    • FT-0683584
    • HMS1370D01
    • SCHEMBL1520226
    • 2-Methyl-1H-benzimidazole-1-ethanol
    • CS-0307886
    • BB 0241001
    • LS-03890
    • SR-01000439607
    • AKOS000297001
    • EU-0072275
    • ChemDiv2_000419
    • ALBB-012409
    • DB-022294
    • 1H-Benzimidazole-1-ethanol,2-methyl-(9CI)
    • STK085247
    • MDL: MFCD00022844
    • Inchi: 1S/C10H12N2O/c1-8-11-9-4-2-3-5-10(9)12(8)6-7-13/h2-5,13H,6-7H2,1H3
    • InChI Key: CURPBJGJXFWNMF-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 374.9°Cat760mmHg
  • Flash Point: 180.6°C
  • Refractive Index: 1.606
  • PSA: 38.05000
  • LogP: 1.33700

2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol Security Information

  • HazardClass:IRRITANT

2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4946-08-1)2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol
Order Number:A1163530
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:18
Price ($):243.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4946-08-1)2-(2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol
A1163530
Purity:99%
Quantity:1g
Price ($):243.0
Email